Cas no 261951-80-8 (3-Fluoro-2-(trifluoromethyl)benzoic acid)

• Product Name: 3-Fluoro-2-(trifluoromethyl)benzoic acid
• CAS No: 261951-80-8
• MF: C₈H₄F₄O₂
• MW: 208.109776496887
• MDL: MFCD01631565
• CID: 820644
• PubChem ID: 2774780
• Update Time: 2025-04-19

3-Fluoro-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-trifluoromethylbenzoic acid
• 3-Fluoro-2-(trifluoromethyl)benzoic acid
• JRD-0902

• MDL： MFCD01631565
• Inchi： 1S/C8H4F4O2/c9-5-3-1-2-4(7(13)14)6(5)8(10,11)12/h1-3H,(H,13,14)
• InChI Key： CDGGKKODENBDJO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)O)=C1C(F)(F)F

Computed Properties

• Exact Mass: 208.01500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.489±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 118-121℃
• Boiling Point: 252.0±40.0 ºC (760 Torr),
• Flash Point: 106.2±27.3 ºC,
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.54270

3-Fluoro-2-(trifluoromethyl)benzoic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT